7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decane

• IUPAC Name: 7-[(3-methylphenyl)methyl]-2,7-diazaspiro[4.5]decane
• InChI: InChI=1S/C16H24N2/c1-14-4-2-5-15(10-14)11-18-9-3-6-16(13-18)7-8-17-12-16/h2,4-5,10,17H,3,6-9,11-13H2,1H3
• InChI Key: ZHEYJQMEURTKRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC3(C2)CCNC3
• Molecular Formula: C16H24N2
• Molecular Weight: 244.37 g/mol

Description

Chemical compounds are typically described by their molecular formula, structure, and other physical properties. The compound you mentioned seems to be a complex organic molecule, likely containing carbon ©, hydrogen (H), and nitrogen (N) atoms arranged in a specific structure.

Synthesis Analysis

The synthesis of a complex organic compound typically involves multiple steps, each requiring specific reagents and conditions. The process often involves creating the carbon skeleton of the molecule first, followed by the addition or modification of functional groups.

Molecular Structure Analysis

The molecular structure of a compound is determined by various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography. These techniques provide information about the types of atoms in the molecule, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The reactivity of a compound is determined by its functional groups and the conditions under which it is subjected. Organic compounds can undergo a wide range of reactions, including addition, substitution, elimination, and rearrangement reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties are determined by the compound’s molecular structure and are measured using various experimental techniques.

Mechanism of Action

The mechanism of action of a compound, particularly in a biological context, refers to how it interacts with biological systems to exert its effects. This often involves binding to specific proteins or other biomolecules and modulating their activity.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These studies assess the compound’s potential to cause harm to humans or the environment.

Future Directions

The future directions for the study of a compound could involve further exploration of its synthesis, reactivity, mechanism of action, or potential applications. This could involve developing more efficient synthetic routes, discovering new reactions, elucidating its mechanism of action in more detail, or exploring its potential use in medicine, materials science, or other fields.